ethyl 4-(3,4-dihydroquinolin-1(2H)-yl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(3,4-dihydro-2H-quinolin-1-yl)-6-oxo-1-phenylpyridazine-3-carboxylate
• InChI: InChI=1S/C22H21N3O3/c1-2-28-22(27)21-19(24-14-8-10-16-9-6-7-13-18(16)24)15-20(26)25(23-21)17-11-4-3-5-12-17/h3-7,9,11-13,15H,2,8,10,14H2,1H3
• InChI Key: KALIOQHPGAWFQP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1N2CCCC3=CC=CC=C32)C4=CC=CC=C4
• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol

Description

The compound is a derivative of 3,4-dihydroquinolin-1(2H)-one. These types of compounds are often synthesized for their bioactive properties and are used in plant disease management.

Synthesis Analysis

Derivatives of 3,4-dihydroquinolin-1(2H)-one have been synthesized using the Castagnoli–Cushman reaction. This reaction is a method for the synthesis of 3,4-dihydroquinolin-1(2H)-one derivatives.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds typically involve aza Baylis Hillman, 1,3-rearrangement and intramolecular amination reactions.

Mechanism of Action

While the mechanism of action for your specific compound isn’t available, similar compounds have shown antioomycete activity against Pythium recalcitrans. The mode of action might involve the disruption of the biological membrane systems of P. recalcitrans.

Future Directions

The future directions for these types of compounds involve better understanding the mode of action and the structure-activity relationship (SAR) of these derivatives. This information can provide crucial information for further design and development of more potent 3,4-dihydroisoquinolin-1(2H)-one derivatives as antioomycete agents against P. recalcitrans.